Cas no 502639-02-3 (4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide)

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide is a brominated furan derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include dibromo substitution at the 4 and 5 positions of the furan ring and a methoxy-N-methyl carboxamide group, enhancing reactivity and stability. This compound serves as a versatile intermediate for constructing complex heterocyclic frameworks, particularly in medicinal chemistry for developing bioactive molecules. The bromine atoms facilitate further functionalization via cross-coupling reactions, while the carboxamide moiety offers synthetic flexibility. Its well-defined reactivity profile makes it valuable for targeted modifications in drug discovery and material science applications.
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide structure
502639-02-3 structure
Product Name:4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
CAS No:502639-02-3
MF:C7H7Br2NO3
MW:312.943380594254
MDL:MFCD08276337
CID:933452
PubChem ID:87557915
Update Time:2025-10-16

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
    • 4,5-dibromo-N-methoxy-N-methylfuran-2-carboxamide
    • D2973
    • Methyl 4,5-Dibromo-N-methyl-2-furohydroxamate
    • NHVQYVKJJONFAB-UHFFFAOYSA-N
    • FCH1386652
    • 4,5-Dibromo-furan-2-carboxylic acid methoxy-methyl-amide
    • MFCD08276337
    • CS-0317716
    • DA-21990
    • AS-68094
    • 502639-02-3
    • CVA63902
    • T70969
    • AKOS015834543
    • DTXSID40659738
    • SCHEMBL5109160
    • MDL： MFCD08276337
    • Inchi： 1S/C7H7Br2NO3/c1-10(12-2)7(11)5-3-4(8)6(9)13-5/h3H,1-2H3
    • InChI Key： NHVQYVKJJONFAB-UHFFFAOYSA-N
    • SMILES： BrC1=C(OC(=C1)C(N(C)OC)=O)Br

Computed Properties

  • Exact Mass: 310.87900
  • Monoisotopic Mass: 310.87927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.7

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 380.8±42.0 °C at 760 mmHg
  • Flash Point: 184.1±27.9 °C
  • PSA: 42.68000
  • LogP: 2.43800
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide Security Information

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A159003222-5g
4,5-Dibromo-N-methoxy-N-methylfuran-2-carboxamide
 502639-02-3 95%
5g
 $815.34 2023-09-01
TRC
D426448-10mg
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
 502639-02-3
10mg
 $ 50.00 2022-06-05
TRC
D426448-50mg
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
 502639-02-3
50mg
 $ 70.00 2022-06-05
TRC
D426448-100mg
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
 502639-02-3
100mg
 $ 95.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D869259-200mg
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
 502639-02-3 96%
200mg
 396.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D2973-1g
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
 502639-02-3 96.0%(GC&T)
1g
 ￥690.0 2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D2973-1G
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
 502639-02-3 >96.0%(GC)(T)
1g
 ¥690.00 2024-04-16
abcr
AB249927-1 g
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide; .
 502639-02-3
1 g
 €321.00 2023-07-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154955-1G
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
 502639-02-3 >96.0%(GC)(T)
1g
 ¥1199.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154955-200mg
4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
 502639-02-3 >96.0%(GC)(T)
200mg
 ¥376.90 2023-09-03

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